Cas no 1243347-23-0 (3-Cyano-4-hydroxybenzenesulfonamide)

• Product Name: 3-Cyano-4-hydroxybenzenesulfonamide
• CAS No: 1243347-23-0
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• CID: 4963171
• Update Time: 2025-06-11

3-Cyano-4-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-hydroxybenzenesulfonamide
• GS1147

• Inchi： 1S/C7H6N2O3S/c8-4-5-3-6(13(9,11)12)1-2-7(5)10/h1-3,10H,(H2,9,11,12)
• InChI Key： YXHTYQRINCPKIE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C#N)C=1)O)(N)(=O)=O

Computed Properties

• Exact Mass: 198.00991323 g/mol
• Monoisotopic Mass: 198.00991323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.20
• XLogP3: 0.4
• Topological Polar Surface Area: 113

Additional information on 3-Cyano-4-hydroxybenzenesulfonamide

Compound CAS No. 1243347-23-0: 3-Cyano-4-Hydroxybenzenesulfonamide

The compound with CAS No. 1243347-23-0, known as 3-Cyano-4-Hydroxybenzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzenesulfonamide group attached to a cyano and hydroxyl substituent on the benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in chemical synthesis have enabled the efficient production of 3-Cyano-4-Hydroxybenzenesulfonamide. Researchers have developed novel synthetic pathways that leverage the reactivity of cyano and hydroxyl groups, allowing for precise control over the molecule's structure. These methods not only enhance the yield but also ensure the purity of the final product, which is critical for its use in advanced applications.

The structural uniqueness of this compound has led to its exploration in drug discovery programs. The sulfonamide group is known for its ability to form hydrogen bonds, which is advantageous in designing bioactive molecules. Additionally, the cyano group introduces electron-withdrawing effects, potentially modulating the compound's pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anti-cancer drug development.

In terms of material science, 3-Cyano-4-Hydroxybenzenesulfonamide has shown promise as a building block for advanced materials. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical properties.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms, suggesting its potential for use in eco-friendly applications. However, further investigations are required to fully understand its biodegradation pathways and long-term environmental effects.

In conclusion, CAS No. 1243347-23-0, or 3-Cyano-4-Hydroxybenzenesulfonamide, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-specific research, positions it as a key molecule in both academic and industrial settings.